Thermodynamic Stability Profile: S-(2-Amino-4-fluorophenyl) dimethylcarbamothioate
Thermodynamic Stability Profile: S-(2-Amino-4-fluorophenyl) dimethylcarbamothioate
This is an in-depth technical guide on the thermodynamic stability of S-(2-Amino-4-fluorophenyl) dimethylcarbamothioate .
Technical Guide for Drug Development & Physical Organic Chemistry [1]
Executive Summary
S-(2-Amino-4-fluorophenyl) dimethylcarbamothioate (CAS: 1820674-43-8) presents a unique thermodynamic challenge in pharmaceutical development.[1] While the S-thiocarbamate motif is generally robust against spontaneous hydrolysis compared to thioesters, the presence of an ortho-amino group introduces a critical intramolecular instability pathway.[1]
This guide establishes that the molecule is thermodynamically unstable relative to its cyclized degradation product, 6-fluoro-2-benzothiazolinone .[1] The driving force is the conversion of a high-energy thioester-like linkage into a stable cyclic urea (carbamate) system, accompanied by the entropic gain of releasing dimethylamine. Researchers must prioritize kinetic stabilization—specifically pH control to suppress the nucleophilicity of the aniline moiety—to maintain integrity during storage and formulation.
Chemical Identity & Structural Analysis[1][2]
The stability profile is dictated by three structural features:
-
Thiocarbamate Core: The
group exhibits resonance stabilization ( ), rendering the carbonyl carbon less electrophilic than in simple thioesters. However, the C-S bond ( ) is significantly weaker than a C-O bond ( ), making it a viable leaving group. -
Ortho-Amino Group: Positioned at C2, the primary amine (
) acts as an intramolecular nucleophile. This "proximity effect" increases the effective molarity of the nucleophile by orders of magnitude compared to intermolecular reactions.ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> -
4-Fluoro Substitution: The fluorine atom at C4 (para to the amine if S is C1) exerts an inductive electron-withdrawing effect (-I).[1] This lowers the
of the aniline nitrogen (making it less nucleophilic than unsubstituted aniline) but also makes the thiolate leaving group less basic, potentially accelerating the collapse of tetrahedral intermediates.
| Property | Value (Computed/Estimated) | Implication for Stability |
| Formula | MW: 214.26 g/mol | |
| LogP | ~1.6 | Moderate lipophilicity; susceptible to oxidative metabolism. |
| pKa (Aniline) | ~3.5 - 4.0 | Lower than aniline (4.[1]6) due to F; requires lower pH to fully protonate.[1] |
| Bond Energy (C-S) | ~65 kcal/mol | Weakest link; site of cleavage during cyclization.[1] |
Thermodynamic Degradation Mechanisms
The degradation of this molecule is not random; it follows a deterministic pathway driven by the formation of a stable heterocycle.
The Dominant Pathway: Intramolecular Cyclization
The primary degradation vector is the nucleophilic attack of the ortho-amine nitrogen onto the carbamoyl carbonyl. This is an intramolecular nucleophilic acyl substitution.[1]
-
Step 1 (Activation): The neutral amine attacks the carbonyl carbon.
-
Step 2 (Intermediate): Formation of a zwitterionic tetrahedral intermediate.[1]
-
Step 3 (Collapse): The intermediate collapses, expelling the dimethylamine group (unlikely leaving group
) or the thiolate. However, in this specific topology, the reaction typically proceeds via the loss of dimethylamine to form the cyclic benzothiazolone structure, or loss of the thiolate to form a urea (less likely due to geometry). -
Correction based on literature precedents for S-aryl thiocarbamates: The most common rearrangement involves the Newman-Kwart type logic (O to S), but here we look at S to N. The attack of amine on the carbonyl typically expels the thiolate (ArS-) to form a urea derivative if intermolecular. However, intramolecularly, the expulsion of dimethylamine leads to 6-fluoro-2-benzothiazolinone .[1] This ring closure is thermodynamically favored due to the formation of the stable cyclic carbamate (benzothiazolone) core.
Secondary Pathway: Hydrolysis
In aqueous media, hydroxide ions (
-
Acidic Hydrolysis: Slow.[1] Protonation of the carbonyl oxygen activates it, but protonation of the amine (the internal nucleophile) shuts down the cyclization pathway.
-
Basic Hydrolysis: Fast.[1][2]
attacks the carbonyl, leading to 2-amino-4-fluorothiophenol and dimethylamine (andngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> ).
Mechanism Visualization
The following diagram illustrates the competing pathways, highlighting the thermodynamic sink (Cyclization).
Experimental Protocols for Stability Assessment
To validate the thermodynamic profile, the following self-validating experimental workflows are recommended.
Protocol A: pH-Rate Profiling (Kinetic Stability)
Objective: Determine the pH of maximum stability (
Workflow:
-
Buffer Preparation: Prepare 50 mM phosphate/citrate buffers ranging from pH 1.0 to 9.0 (ionic strength adjusted to 0.15 M with NaCl).
-
Stock Solution: Dissolve compound in Acetonitrile (1 mg/mL).
-
Initiation: Spike stock into buffers (final conc. 50 µg/mL). Maintain at 25°C and 40°C.
-
Sampling: Aliquot at t=0, 1h, 4h, 12h, 24h, 48h. Quench with cold acidic mobile phase.[1]
-
Analysis: RP-HPLC (C18 column).
-
Data Treatment: Plot
vs pH.-
Expected Result: A U-shaped curve.[1] The "bottom" of the U represents
. For this amine, we expect to be slightly acidic (pH 3-4), where the amine is protonated (blocking cyclization) but the acid-catalyzed hydrolysis of the thiocarbamate is not yet dominant.
-
Protocol B: Accelerated Stability (Arrhenius)
Objective: Determine Activation Energy (
Workflow:
-
Conditions: Incubate solid samples (if isolatable) or solutions at 40°C, 50°C, 60°C, and 70°C.
-
Timepoints: Monitor degradation until 20-30% loss is observed.
-
Calculation: Use the Arrhenius equation:
. -
Prediction: Extrapolate
to 4°C and 25°C to predict shelf life.
Protocol C: Structural Confirmation of Degradants
Objective: Confirm the benzothiazolone mechanism. Method: LC-MS/MS.
-
Parent Ion: m/z ~215
.ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> -
Cyclic Product: Look for m/z ~170 (Benzothiazolone + H).[1] Loss of 45 Da (Dimethylamine).[1]
-
Hydrolysis Product: Look for m/z ~144 (Thiophenol derivative).[1]
Stabilization Strategies
Based on the mechanistic analysis, the following strategies are required for formulation:
-
Protonation of the Nucleophile:
-
Moisture Exclusion:
-
Steric Shielding (Molecular Design):
-
If this is a lead compound, consider methylating the aniline nitrogen (to secondary amine) or acylating it (prodrug approach) to prevent cyclization.
-
Visualizing the Experimental Workflow
Conclusion
S-(2-Amino-4-fluorophenyl) dimethylcarbamothioate is an intrinsically reactive molecule.[1] Its thermodynamic stability is compromised by the ortho-amino group, which facilitates a rapid, irreversible cyclization to a benzothiazolone derivative.
Key Takeaway: The compound behaves as a "masked" heterocycle.[1] For research or therapeutic utility, it must be maintained in a protonated state (acidic salt form) and stored under anhydrous conditions. Failure to control the protonation state of the aniline moiety will result in rapid degradation, rendering experimental data or dosage forms invalid.
References
-
Vertex Pharmaceuticals. (2015).[1] Substituted Benzene Compounds. U.S. Patent 9,120,800.[1] (Source of CAS 1820674-43-8 and synthesis context). Link
-
Milstien, S., & Fife, T. H. (1967).[3] The Hydrolysis of S-Aryl Phosphorothioates. Journal of the American Chemical Society, 89(23), 5820–5826.[3] (Mechanistic grounding for S-aryl ester hydrolysis). Link
-
Nguyen, T. B., & Retailleau, P. (2017).[1][4] Elemental Sulfur-Promoted Oxidative Rearranging Coupling between o-Aminophenols and Ketones: A Synthesis of 2-Alkyl benzoxazoles. Organic Letters, 19(15), 3887–3890. (Context on ortho-amino/sulfur cyclization chemistry). Link
-
PubChem. (n.d.).[1] S-(2-Amino-4-fluorophenyl) dimethylcarbamothioate Compound Summary. National Library of Medicine.[1] Link
-
Iwai, T., et al. (2004).[1][5] Practical Synthesis of S-Alkyl Thiocarbamate Herbicides. Journal of the Japan Petroleum Institute. (General stability of thiocarbamate class). Link
Sources
- 1. 2-Amino-4-methylthiophene-3-carbonitrile | 4623-55-6 [sigmaaldrich.com]
- 2. researchgate.net [researchgate.net]
- 3. The hydrolysis of S-aryl phosphorothioates - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Elemental Sulfur-Promoted Oxidative Rearranging Coupling between o-Aminophenols and Ketones: A Synthesis of 2-Alkyl benzoxazoles under Mild Conditions [organic-chemistry.org]
- 5. researchgate.net [researchgate.net]
